Cas no 149981-96-4 (3,3',4',7,8-Pentahydroxyflavone; 3,3'-Di-Me ether)

3,3',4',7,8-Pentahydroxyflavone; 3,3'-Di-Me ether structure
149981-96-4 structure
Product Name:3,3',4',7,8-Pentahydroxyflavone; 3,3'-Di-Me ether
CAS No:149981-96-4
MF:C17H14O7
MW:330.288865566254
CID:6717305
Update Time:2024-03-03

3,3',4',7,8-Pentahydroxyflavone; 3,3'-Di-Me ether Chemical and Physical Properties

Names and Identifiers

    • 7,8-Dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-3-methoxy-4H-1-benzopyran-4-one
    • 3,3',4',7,8-Pentahydroxyflavone; 3,3'-Di-Me ether
    • Inchi: 1S/C17H14O7/c1-22-12-7-8(3-5-10(12)18)15-17(23-2)13(20)9-4-6-11(19)14(21)16(9)24-15/h3-7,18-19,21H,1-2H3
    • InChI Key: TXDNAISBHQZGNX-UHFFFAOYSA-N
    • SMILES: COC1C(O)=CC=C(C2=C(OC)C(=O)C3C(=C(C(=CC=3)O)O)O2)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • XLogP3: 1.779
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